Cas no 923462-30-0 (8-(2,5-dimethylphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2,5-dimethylphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923462-30-0
• MF: C₂₃H₂₀FN₅O₂
• MW: 417.435607910156
• CID: 6101208
• PubChem ID: 16812093
• Update Time: 2025-10-24

8-(2,5-dimethylphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2,5-dimethylphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 6-(2,5-dimethylphenyl)-7-(4-fluorophenyl)-2,4-dimethylpurino[7,8-a]imidazole-1,3-dione
• Z274619216
• 8-(2,5-dimethylphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• F3234-1171
• AKOS005185930
• 923462-30-0

• Inchi： 1S/C23H20FN5O2/c1-13-5-6-14(2)17(11-13)29-18(15-7-9-16(24)10-8-15)12-28-19-20(25-22(28)29)26(3)23(31)27(4)21(19)30/h5-12H,1-4H3
• InChI Key： VUNKFNZWQSVDII-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C1=C([H])N2C3C(N(C([H])([H])[H])C(N(C([H])([H])[H])C=3N=C2N1C1C([H])=C(C([H])([H])[H])C([H])=C([H])C=1C([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 417.16010306g/mol
• Monoisotopic Mass: 417.16010306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 62.8Ų

Additional information on 8-(2,5-dimethylphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

8-(2,5-dimethylphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 923462-30-0): A Comprehensive Overview

In the realm of specialized heterocyclic compounds, 8-(2,5-dimethylphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS No. 923462-30-0) stands out as a molecule of significant scientific interest. This purine derivative has garnered attention in pharmaceutical research due to its unique structural features and potential biological activities. With the increasing focus on targeted drug discovery and small molecule therapeutics, compounds like this are frequently searched in scientific databases and AI-powered research tools.

The molecular structure of 8-(2,5-dimethylphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione combines several pharmacologically relevant moieties: a purine core, fluorophenyl group, and dimethylphenyl substitution. This combination makes it particularly interesting for researchers investigating kinase inhibitors or nucleotide analogs, which are hot topics in current medicinal chemistry. The presence of the fluorine atom enhances the molecule's metabolic stability, a property highly valued in modern drug design.

Recent trends in computational chemistry and AI-assisted drug discovery have led to increased interest in such complex molecules. Many researchers are searching for information about purine-based scaffolds and their structure-activity relationships, making this compound particularly relevant. The imidazo1,2-gpurine core is known to interact with various biological targets, and the specific substitutions at positions 7 and 8 may influence its selectivity and potency.

From a synthetic chemistry perspective, 8-(2,5-dimethylphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione represents an interesting challenge. The construction of the imidazo1,2-gpurine system requires careful consideration of protecting group strategies and regioselectivity issues. Current literature searches show growing interest in green chemistry approaches for synthesizing such complex heterocycles, with many researchers looking for catalyst-free conditions or microwave-assisted synthesis methods.

The physicochemical properties of this compound are crucial for its potential applications. With a molecular weight of 403.45 g/mol and multiple hydrogen bond acceptors, it falls within the range considered favorable for drug-like molecules according to Lipinski's rule of five. The fluorophenyl group contributes to its lipophilicity, while the dione moiety provides sites for potential hydrogen bonding interactions. These characteristics make it a candidate for investigation in various bioavailability studies and molecular docking simulations.

In the context of current pharmaceutical research trends, this compound may have relevance in several areas. The search terms "purine derivatives as kinase inhibitors" and "fluorinated heterocycles in drug discovery" have shown significant growth in scientific search engines. Additionally, with the rising interest in personalized medicine and targeted therapies, molecules with such specific structural features are increasingly valuable for structure-based drug design projects.

Quality control and analytical characterization of 8-(2,5-dimethylphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione typically involve advanced techniques. High-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy are essential for confirming its structure and purity. These analytical methods are among the most searched topics in relation to complex organic molecules, reflecting the importance of thorough characterization in modern chemical research.

The stability profile of this compound under various conditions is another area of interest. Researchers often search for information about compound degradation pathways and storage conditions for sensitive molecules. The presence of both electron-donating (methyl) and electron-withdrawing (fluoro) groups in its structure creates an interesting electronic environment that may influence its stability in solution or solid state.

From a commercial perspective, 923462-30-0 is primarily available as a research chemical from specialized suppliers. The demand for such building blocks in medicinal chemistry has been steadily increasing, as evidenced by search trends for custom synthesis services and scaffold libraries. Its potential applications in high-throughput screening programs make it a valuable compound for pharmaceutical companies and academic research institutions alike.

In conclusion, 8-(2,5-dimethylphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione represents an intriguing case study in modern medicinal chemistry and drug discovery. Its complex structure and potential biological relevance align well with current research trends, including fragment-based drug design and privileged scaffold exploration. As the scientific community continues to search for novel therapeutic agents, compounds like this will undoubtedly remain at the forefront of chemical research and development.